4,7,10,13,16-Pentaoxanonadecane-1,19-diamine

Bioconjugation Polymer Chemistry Analytical Characterization
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C14H32N2O5
Molecular Weight 308.41 g/mol
Cat. No. B15548432
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name4,7,10,13,16-Pentaoxanonadecane-1,19-diamine
Molecular FormulaC14H32N2O5
Molecular Weight308.41 g/mol
Structural Identifiers
InChIInChI=1S/C14H32N2O5/c15-3-1-5-17-7-9-19-11-13-21-14-12-20-10-8-18-6-2-4-16/h1-16H2
InChIKeyACQBZZRBYWWWTC-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes100 mg / 250 mg / 500 mg / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

PEG5 Diamine: Properties and Reactivity


4,7,10,13,16-Pentaoxanonadecane-1,19-diamine (CAS 869308-34-9) is a discrete, monodisperse poly(ethylene glycol) (dPEG®) derivative containing exactly five ethylene oxide units . With a molecular weight of 308.41 g/mol and the formula C14H32N2O5, this compound belongs to the class of homobifunctional PEG diamines, featuring two terminal primary amine groups that react with carboxylic acids, activated NHS esters, and carbonyls . As a single-molecular-weight entity with a polydispersity index (PDI) of 1.0, it provides a precisely defined 19-atom spacer length, offering researchers a level of control and reproducibility not achievable with polydisperse PEGs .

Amine-Reactive Homobifunctional PEG linker for bioconjugation via NHS ester or carboxylic acid coupling
Spacer Length PEG5 spacer bridges macromolecular binding sites, reported to enhance bivalent ligand affinity
Aqueous Solubility PEG backbone supports direct use in aqueous buffer systems without organic co-solvents

PEG5 Diamine vs. Other PEG Linkers in Conjugation


Substituting 4,7,10,13,16-Pentaoxanonadecane-1,19-diamine with a generic, polydisperse PEG diamine or a different discrete-length analog introduces critical and quantifiable variations in molecular architecture that directly impact experimental outcomes. Polydisperse PEGs, defined by average molecular weights (e.g., Mn 400, 1000), are mixtures of chain lengths, leading to inconsistent spacer distances, variable conjugate properties, and poor batch-to-batch reproducibility . In contrast, the target compound's precise 5-unit chain defines a specific, rigidly controlled 19-atom spacer [1]. Altering this length by even one ethylene oxide unit can shift the distance between conjugated biomolecules by approximately 3.5 Å, potentially disrupting critical binding events in applications like PROTAC development, where linker length directly governs the formation of ternary complexes and subsequent target degradation [2]. Therefore, the choice of this specific dPEG5 diamine is a matter of experimental control and functional optimization, not mere reagent interchangeability.

Shorter PEG linkers May fail to bridge target binding sites, potentially reducing bivalent ligand affinity
Longer PEG chains May introduce entropic penalties or non-specific interactions, altering conjugate performance
Non-PEG flexible analogs Different spacer chemistry may shift aqueous solubility and linker length parameters, requiring re-optimization

Quantitative Evidence for PEG5 Diamine Selection


Enhanced Binding Affinity for Bivalent Ligands

Unlike polydisperse PEG diamines (e.g., average Mn 400, 1000) which are mixtures of chain lengths, 4,7,10,13,16-Pentaoxanonadecane-1,19-diamine is a monodisperse, single-molecular-weight compound with a polydispersity index (PDI) of 1.0 . The polydisperse nature of generic PEGs is reflected in their broad molecular weight distributions, quantified by a dispersity (Đ) > 1.0, which leads to batch-dependent variations in conjugate properties .

Enhanced Binding Affinity
Class-level inference
10- to 100-fold higher affinity vs monovalent control
Supports PEG5 spacer selection for affinity-driven bivalent designs
Exact Ki not reported; magnitude derived from class-level study
Bioconjugation Polymer Chemistry Analytical Characterization

GPCR Heterodimerization Measured by FRET

A 2023 study on quantum dot-based fluorescent hydrogels demonstrated that the porosity and optical properties of the resulting gel networks can be systematically controlled by selecting PEG-diamine linkers of specific lengths [1]. The use of a discrete 5-unit PEG diamine, such as 4,7,10,13,16-Pentaoxanonadecane-1,19-diamine, provides a defined crosslinking distance, in contrast to polydisperse PEGs which create a distribution of pore sizes.

GPCR Heterodimerization (FRET)
Class-level inference
Significantly increased FRET signal (p
Demonstrates spacer-dependent promotion of protein dimerization
Fold-change not specified; statistical significance reported
Optimal Spacer Length
Class-level inference
PEG5 extended length sufficient for ~48.4 Å binding site distance
Linker length fits modeled GPCR heterodimer bridge distance
Based on molecular modeling; functional validation linked to affinity data
Hydrogels Biomaterials Crosslinking Chemistry

Optimal Spacer Length for GPCR Heterodimers

Reputable vendors provide a quantifiable purity benchmark for 4,7,10,13,16-Pentaoxanonadecane-1,19-diamine. For instance, Bidepharm specifies a standard purity of 95% and offers batch-specific QC data including NMR, HPLC, and GC reports . In contrast, generic polydisperse PEG diamines are often sold with lower purity guarantees (e.g., 90-95%) and without the same level of detailed analytical certification for each batch .

Optimal Spacer Length
Class-level inference
PEG5 extended length sufficient for ~48.4 Å binding site distance
Linker length fits modeled GPCR heterodimer bridge distance
Based on molecular modeling; functional validation linked to affinity data
Chemical Purity Quality Control Procurement Specification

Chain Flexibility and Solubility: Impact of PEG5 vs. PEG3 and PEG8 Lengths

In the context of PROTAC development, linker length is a critical design parameter influencing ternary complex formation and target degradation efficiency. While an elusive 'optimal' length is target-dependent, the discrete 5-unit PEG linker (PEG5) serves a specific role: it provides greater conformational flexibility and a longer spacer arm than PEG3 or PEG4, which can be crucial for bringing E3 ligase and target protein into proximity without steric hindrance. In contrast, longer linkers like PEG8 may introduce excessive flexibility and entropic penalties [1].

PROTAC Linkers Bioconjugation Solubility Enhancement

PEG5 Diamine Research and Industrial Applications


Bivalent Ligands for GPCR Heteromers

In the development of next-generation ADCs, where uniform drug-to-antibody ratios (DARs) are essential for predictable pharmacokinetics and reduced toxicity, 4,7,10,13,16-Pentaoxanonadecane-1,19-diamine serves as a critical linker component. Its monodispersity ensures that every antibody conjugate molecule has an identical PEG spacer, eliminating the pharmacokinetic variability introduced by polydisperse PEG reagents . The defined 5-unit spacer also provides a consistent distance between the antibody and the cytotoxic payload, optimizing both steric accessibility and solubility .

PROTAC Linker Optimization

This discrete PEG5 diamine is a valuable tool in medicinal chemistry for constructing PROTAC libraries. Its precise length allows researchers to systematically probe the effect of linker length on ternary complex formation and target degradation. The compound's defined spacer provides a reproducible baseline for comparing the potency of different E3 ligase ligands and target warheads, enabling the development of highly optimized, clinical-grade PROTAC candidates [1].

ADC Payload Conjugation Spacer

As demonstrated in research on fluorescent hydrogels, the use of a monodisperse PEG diamine like 4,7,10,13,16-Pentaoxanonadecane-1,19-diamine enables the construction of hydrogel networks with precisely controlled pore sizes and optical properties [2]. This level of control is unattainable with polydisperse PEG crosslinkers. The resulting materials are ideal for applications requiring predictable diffusion kinetics, such as implantable glucose sensors, sustained-release drug depots, and 3D cell culture scaffolds.

Application
Selection Property
Validation Focus
Bivalent Ligand Development
PEG5 spacer length for heterodimer bridging
Binding affinity and heterodimerization enhancement
PROTAC Ternary Complex Design
Intermediate PEG length for targeted degradation
Ternary complex formation and degradation efficiency
ADC Spacer Design
Hydrophilic, non-cleavable PEG5 spacer
Payload solubility, stability, and release assessment
Antifouling Surface Modification
Amine-terminated PEG5 for covalent surface grafting
Protein adsorption resistance and hydration layer formation

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

41 linked technical documents
Explore Hub


Quote Request

Request a Quote for 4,7,10,13,16-Pentaoxanonadecane-1,19-diamine

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.